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Introduction: The Hydration Challenge

Welcome to the Technical Support Center for Sodium Isonicotinate (Na-INA). If you are
accessing this guide, you are likely encountering issues with phase purity, specifically
distinguishing between the stable Tetrahydrate form and various Anhydrous or Lower-Hydrate
phases.

Sodium Isonicotinate (CAS 16887-79-9) is a sodium salt of 4-pyridinecarboxylic acid.[1][2][3][4]
[5] Unlike its parent acid (isonicotinic acid) or amide (isonicotinamide), which exhibit classic
conformational polymorphism, Na-INA's solid-state behavior is dominated by Pseudo-
polymorphism (solvatomorphism). The sodium ion's high coordination demand typically drives
the formation of a stable tetrahydrate [Na(CsHaNO2)-4H20] in ambient conditions.

Common User Pain Points:
e Phase Collapse: Loss of crystallinity during drying (dehydration).

 Oiling Out: Liquid-liquid phase separation during anti-solvent crystallization.
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» Variable Dissolution: Inconsistent solubility profiles caused by mixed hydrate/anhydrous
phases.

Module 1: Thermodynamic Control (Hydrate vs.

Anhydrate)
The Core Mechanism

The transition between the hydrated and anhydrous forms of Sodium Isonicotinate is driven by
Water Activity (

e High

(> 0.6): The lattice incorporates water to satisfy the Na* coordination sphere, favoring the
Tetrahydrate.

e Low

(< 0.3) or High Temp (> 80°C): Water is stripped, often causing the lattice to collapse into a
microcrystalline or amorphous anhydrous powder unless controlled carefully.

Troubleshooting Guide: Phase Selection

Q: | am getting a mixture of opaque powder and clear crystals. What is happening? A: You are
likely operating near the critical water activity boundary. If you dry the tetrahydrate too
aggressively (vacuum + heat), you strip the structural water, creating a "collapsed" anhydrous
phase (opaque) on the surface of the crystal.

Corrective Protocol: Water Activity Balancing To ensure phase purity, you must match your
solvent composition to the desired crystal form.
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Target Phase Solvent System

Critical Parameter Drying Condition

Water (100%) or

Tetrahydrate (Stable)
Water/EtOH (50:50)

Air dry at 25°C, 40-
> 06 60% RH

Anhydrous Methanol (Dry) or
(Metastable) EtOH (Dry)

<01 Vacuum oven at 80°C

Visual Workflow: Solvent Selection Logic
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Start: Define Target Phase

Target Form?

Ambient Stability \ High Solubility/Bioavailability

Tetrahydrate Anhydrous
(Stable Form) (High Energy)

Solvent: Water or Solvent: Dry Methanol/Ethanol
Water/Alcohol (>20% v/v H20) (<1% Water)
Evaporative Crystallization High T Slurry or
(Slow, Ambient T) Anti-solvent Crash

Drying: Ambient Air

Drying: Vacuum >80°C

Store w/ Desiccant

(Do NOT use Vacuum)

Click to download full resolution via product page

Figure 1: Decision matrix for solvent selection based on thermodynamic stability of Sodium
Isonicotinate phases.
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Module 2: Kinetic Control (Anti-Solvent

Crystallization)
The "Oiling Out” Phenomenon

Sodium Isonicotinate is highly soluble in water but poorly soluble in alcohols (ethanol,
isopropanol). A common error is adding the anti-solvent (alcohol) too quickly to the aqueous
solution. This creates a region of extremely high supersaturation where the salt separates as a
liquid droplet (oil) rather than a crystal, trapping impurities.

Troubleshooting Guide: Anti-Solvent Addition

Q: My solution turned milky/oily immediately after adding Ethanol. How do | fix this? A: You
triggered "Liquid-Liquid Phase Separation” (LLPS). The supersaturation generated was too
high for nucleation to keep up.

Corrective Protocol: The "Pulse and Wait" Method

Prepare Solution: Dissolve Na-INA in Water (Saturation at 25°C is approx. ~150 mg/mL).

Initial Addition: Add Ethanol dropwise until the solution becomes faintly turbid (metastable
zone limit).

Seed: Add 0.1% w/w seed crystals of the Tetrahydrate.

Aging: Stir for 30 minutes. The turbidity should resolve into distinct particles.

Final Addition: Add the remaining Ethanol slowly (over 2 hours).

Visual Workflow: Anti-Solvent Feedback Loop
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Figure 2: Kinetic control loop for anti-solvent crystallization to prevent oiling out.

Module 3: Solid-State Characterization (Validation)

You cannot rely on visual inspection alone. Sodium Isonicotinate tetrahydrate and anhydrous

forms are both white powders.

Diagnostic Table: Distinguishing Phases

] Anhydrous

Technique Tetrahydrate (Stable) (Unstable/Hygroscopic)
Sharp peaks at low 2 Shifted peaks; often broader

PXRD (indicative of large unit cell with due to lattice strain or smaller
water). crystallites.
Broad endotherm ~60-100°C No low-temp endotherm.

DSC (Dehydration) followed by Sharp melting >250°C (if
melting >250°C. handled dry).
Stepwise weight loss (~30- < 19 mass loss until

TGA 35% mass loss corresponding

to 4 H20).

decomposition.
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Q: My DSC shows a split peak at 80°C. Is this a new polymorph? A: Likely not. This usually
indicates stepwise dehydration. The tetrahydrate may lose 2 water molecules to form a
dihydrate intermediate before becoming anhydrous. This is a kinetic event, not a stable
polymorph.

References & Authority
e PubChem.Sodium Isonicotinate (Compound Summary). National Library of Medicine. Link

o Source of chemical identity, CAS (16887-79-9), and basic physicochemical properties.[1]
[3]

e TCI Chemicals.Sodium Isonicotinate Product Specification.Link
o Reference for commercial purity standards and solubility data.

o Takas-Novak, K., et al.Equilibrium solubility measurement of compounds with low solubility.
(General methodology applied to pyridine carboxylic salts).

o Provides the theoretical basis for pH-dependent solubility of isonicotinic acid derivatives.
e ChemicalBook.Sodium 4-Pyridinecarboxylate Tetrahydrate Properties.Link
o Confirms the tetrahydrate as the standard commercial solid form.

Disclaimer:This guide is for research purposes only. Sodium Isonicotinate is a chemical
reagent; consult the Safety Data Sheet (SDS) for handling instructions. Crystalline forms may
vary based on specific impurity profiles of your raw material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Sodium Isonicotinate
Crystallization & Polymorph Control]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7882404?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

